Cas no 1807180-79-5 (Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate
• CAS No: 1807180-79-5
• MF: C₁₃H₁₁F₄NO₃
• MW: 305.224957704544
• CID: 4944542
• Update Time: 2025-05-23

Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H11F4NO3/c1-2-20-11(19)5-7-3-8(12(14)15)4-10(9(7)6-18)21-13(16)17/h3-4,12-13H,2,5H2,1H3
• InChI Key： IHQFZQQJHAQLHK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(=C1)CC(=O)OCC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 396
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate

Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate (CAS No. 1807180-79-5): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate (CAS No. 1807180-79-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its cyano group, difluoromethoxy substituent, and difluoromethyl moiety, which collectively contribute to its distinctive properties and potential applications.

The molecular formula of Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate is C₁₄H₉F₄NO₃, and its molecular weight is approximately 303.21 g/mol. The presence of the cyano group imparts significant electronic and steric effects, making it a valuable building block in the synthesis of various bioactive molecules. The difluoromethoxy and difluoromethyl groups further enhance the compound's stability and biological activity, making it an attractive candidate for drug development.

The synthesis of Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate involves several well-established chemical reactions. One common approach is the reaction of 2-cyano-3-difluoromethoxy-5-(difluoromethyl)benzaldehyde with ethyl acetate in the presence of a suitable catalyst. This method yields high purity and good yields, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In terms of its applications, Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate has shown promise in various areas of medicinal chemistry. Its unique structure makes it an excellent candidate for the development of novel therapeutic agents, particularly in the treatment of diseases involving oxidative stress and inflammation. Recent studies have demonstrated that compounds with similar structural features exhibit potent antioxidant and anti-inflammatory properties, suggesting that Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate could be a valuable lead compound for further investigation.

Moreover, the cyano group in Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate can be readily converted into other functional groups through various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These modifications can significantly alter the compound's biological activity and pharmacokinetic properties, opening up new avenues for drug design and optimization.

The difluoromethoxy and difluoromethyl substituents also play crucial roles in enhancing the compound's stability and bioavailability. Fluorine atoms are known to increase the lipophilicity of organic molecules, which can improve their ability to cross biological membranes and reach their intended targets. Additionally, these fluorinated groups can confer resistance to metabolic degradation, extending the half-life of the compound in vivo.

In preclinical studies, Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate has demonstrated promising results in various disease models. For example, it has shown significant efficacy in reducing oxidative stress markers in cellular assays and has been effective in inhibiting inflammatory responses in animal models of arthritis. These findings suggest that this compound could have therapeutic potential in treating conditions such as neurodegenerative diseases, cardiovascular disorders, and autoimmune diseases.

However, further research is needed to fully understand the mechanisms underlying the biological activity of Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate. Ongoing studies are focused on elucidating its mode of action at the molecular level and identifying potential targets for therapeutic intervention. Additionally, efforts are being made to optimize its pharmacological properties through structure-based drug design approaches.

In conclusion, Ethyl 2-cyano-3-difluoromethoxy-5-(difluoromethyl)phenylacetate (CAS No. 1807180-79-5) is a promising compound with a unique molecular structure that holds significant potential for medicinal applications. Its versatile chemical properties make it an attractive candidate for further research and development in the pharmaceutical industry. As new insights into its biological activity continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.